4-(1,3,4-oxadiazol-2-yl)phenyl 4-morpholinecarboxylate

• IUPAC Name: [4-(1,3,4-oxadiazol-2-yl)phenyl] morpholine-4-carboxylate
• InChI: InChI=1S/C13H13N3O4/c17-13(16-5-7-18-8-6-16)20-11-3-1-10(2-4-11)12-15-14-9-19-12/h1-4,9H,5-8H2
• InChI Key: NLOHTQAYXWBHKO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=CC=C(C=C2)C3=NN=CO3
• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.26 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4-(1,3,4-oxadiazol-2-yl)phenyl 4-morpholinecarboxylate involves multi-step reactions. For instance, the compound 4-{2-[5-(4-Fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine was synthesized by refluxing 1,3,4 oxadiazole-2-thiol with 4-(2-chloroethyl) morpholine hydrochloride. The process is characterized by its specificity to the functional groups involved, indicating a precise approach to obtaining the desired oxadiazole derivatives (Mamatha S.V et al., 2019).

Molecular Structure Analysis

The molecular structure of these compounds is confirmed through various spectroscopic techniques including NMR, IR, and Mass spectral studies, along with single-crystal X-ray diffraction studies. For example, the above-mentioned compound's structure was verified to belong to the monoclinic system with precise lattice parameters, demonstrating the complex and defined nature of its molecular architecture (Mamatha S.V et al., 2019).

Chemical Reactions and Properties

The chemical reactivity and properties of this compound derivatives showcase a broad spectrum of biological activities. These activities include antibacterial, antioxidant, and anti-tuberculosis effects. Such a wide range of activities suggests the compounds' versatility in interacting with different biological targets and systems (Mamatha S.V et al., 2019).

Scientific Research Applications

Synthesis and Biological Activity

A derivative, 4-{2-[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine , was synthesized and characterized, revealing remarkable anti-TB activity with MIC 3.12 μg/ml concentration and superior anti-microbial activity. The compound also demonstrated potent antioxidant, anti-diabetic, and molecular docking studies for InhA protein activities, indicating its significant biological potential (Mamatha S.V, et al., 2019).

Anti-inflammatory and Antimicrobial Properties

1,3,4-Oxadiazole derivatives have shown a wide spectrum of activities, including antibacterial, antimalarial, anti-inflammatory, antioxidant, antipyretic, and antihypertensive activities. Novel derivatives synthesized from 4-(morpholine-4-yl) benzohydrazide demonstrated significant anti-inflammatory potential. This suggests the utility of these compounds in developing treatments for various inflammatory and microbial conditions (M. Somashekhar, R. Kotnal, 2020).

Antimicrobial and Hemolytic Activity

New series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were prepared and evaluated for antimicrobial and hemolytic activity. The compounds showed activity against selected microbial species, indicating their potential for antimicrobial applications. However, two compounds were identified with higher cytotoxicity, suggesting a need for careful evaluation of safety profiles for potential therapeutic use (Samreen Gul, et al., 2017).

Optoelectronic Applications

The compound and its derivatives have found applications in the field of organic electronics. For example, m-terphenyl oxadiazole derivatives exhibited high electron mobilities, making them suitable as electron transporters and hole/exciton blockers for blue, green, and red phosphorescent organic light-emitting diodes (OLEDs). This highlights the compound's role in improving the efficiency and performance of OLED devices (Cheng-Hung Shih, et al., 2015).

Mechanism of Action

Target of Action

The primary target of 4-(1,3,4-oxadiazol-2-yl)phenyl 4-morpholinecarboxylate is the Epidermal Growth Factor Receptor (EGFR) . EGFR is an enzyme that plays a critical role in governing the cell cycle, making it a promising target for the development of anticancer drugs .

Mode of Action

The compound interacts with its target, EGFR, by inhibiting its activity. The findings revealed a robust inhibitory effect against the EGFR wild-type enzyme . This interaction results in changes to the cell cycle, specifically causing cell cycle arrest at G1/G0 and G2 phases .

Biochemical Pathways

The compound affects the EGFR pathway, which governs the cell cycle . Inhibition of EGFR leads to a significant inhibition of EGFR autophosphorylation in cells . This disruption of the EGFR pathway and the resulting cell cycle arrest can lead to downstream effects such as apoptosis or programmed cell death .

Result of Action

The molecular and cellular effects of the compound’s action include significant anticancer activity . The compound has demonstrated superior potency compared to established anticancer drugs in in vitro studies . Notably, it has shown a pronounced selectivity against cancer cell lines, with no observable impact on normal cell lines .